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Compound of Interest

Compound Name: Linoleyl laurate

Cat. No.: B15551482

An in-depth guide for researchers, scientists, and professionals in drug development on the
chemical properties, synthesis, and safety of linoleyl laurate.

Linoleyl laurate is a wax ester, a class of lipids known for their diverse applications in the
pharmaceutical, cosmetic, and agricultural industries. This document provides a
comprehensive technical summary of linoleyl laurate, including its chemical identifiers,
physicochemical properties, a representative synthesis protocol, and safety information. Due to
the limited publicly available data on the specific biological pathways of linoleyl laurate, this
guide focuses on its chemical characteristics and a general enzymatic synthesis approach
applicable to wax esters.

Core Chemical and Physical Data

Quantitative data for linoleyl laurate is summarized in the table below. It is important to note
that while the CAS number and molecular weight are specific to linoleyl laurate, some
physicochemical properties are not readily available and data for related compounds are
provided for reference.
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Property Value Source
CAS Number 914926-18-4 [1]
Molecular Formula C30Hs602 [1]
Molecular Weight 448.76 g/mol [1]
Physical State Liquid [2]
Purity >99% [1][2]
Storage Conditions Freezer [2]
Solubility Insoluble in water [3]
Boiling Point Not available

Melting Point Not available

Density Not available

Toxicological and Safety Information

Linoleyl laurate is not classified as a hazardous substance.[3] It is not reported to have
carcinogenic, mutagenic, or reproductive toxic effects.[3] Minor irritation may occur in
susceptible individuals, and fumes from the heated product may cause irritation.[3] In case of
fire, it can produce harmful gases such as carbon monoxide and carbon dioxide.[3] Standard
precautions for handling chemicals should be observed. For the related compound, lauryl
laurate, the acute oral toxicity is expected to be greater than 5 g/kg, and the acute dermal
toxicity is expected to be greater than 2 g/kg.[4]

Experimental Protocols: Synthesis of Wax Esters

While a specific, detailed experimental protocol for the synthesis of linoleyl laurate is not
readily available in the cited literature, a general and widely used method for producing wax
esters is through lipase-catalyzed esterification. This enzymatic approach is favored for its high
selectivity and operation under mild conditions.
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Representative Protocol: Lipase-Catalyzed Synthesis of
a Wax Ester

This protocol is a representative example for the synthesis of a wax ester, such as cetyl oleate,
and can be adapted for linoleyl laurate.

Materials:

Immobilized lipase from Candida sp.

 Linoleic acid (or other fatty acid)

o Lauryl alcohol (or other fatty alcohol)

¢ Solvent-free system or an appropriate organic solvent (e.g., hexane)
o Thermostatic shaker or reactor with agitation

o Ethanol

» Saturated sodium carbonate solution

Procedure:

e Reaction Setup: In a suitable reaction vessel (e.g., a 50 mL flask or a larger three-neck flask
for scaled-up reactions), combine the fatty acid and fatty alcohol. A typical molar ratio of acid
to alcohol is 1:0.9.[5][6]

e Enzyme Addition: Add the immobilized lipase. The enzyme dosage can range from 2.5% to
10% by mass of the fatty acid.[5][6]

¢ Reaction Conditions: The reaction is typically conducted at a temperature of around 40°C
with constant agitation (e.g., 170-200 rpm).[5][6] For a solvent-free system, the reaction can
be left open to facilitate water removal, which drives the equilibrium towards ester formation.

[5]16]

o Reaction Time: The reaction time can vary from 8 to 24 hours, with conversion rates
reaching up to 98%.[5][6]
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Product Purification: After the reaction, the immobilized lipase can be recovered by filtration
for potential reuse.[5][6] The product can be purified by washing with ethanol to remove
unreacted alcohol and with a saturated sodium carbonate solution to remove any remaining

fatty acids.[5][6]

Visualizing the Synthesis Workflow

The following diagram illustrates a generalized workflow for the enzymatic synthesis of a wax

ester like linoleyl laurate.

General Workflow for Enzymatic Synthesis of Linoleyl Laurate
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Caption: Enzymatic Synthesis of Linoleyl Laurate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. LINOLEYL LAURATE | 914926-18-4 | INDOFINE Chemical Company
[indofinechemical.com]
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e 5. Research Portal [scholarworks.brandeis.edu]

e 6. researchgate.net [researchgate.net]

» To cite this document: BenchChem. [Linoleyl Laurate: A Technical Overview for Scientific
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15551482#linoleyl-laurate-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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